1-(2-Furanyl)-2-(3-heptyl-2-imino-1-benzimidazolyl)ethanol

• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 1-(furan-2-yl)-2-(3-heptyl-2-iminobenzimidazol-1-yl)ethanol
• InChI: InChI=1S/C20H27N3O2/c1-2-3-4-5-8-13-22-16-10-6-7-11-17(16)23(20(22)21)15-18(24)19-12-9-14-25-19/h6-7,9-12,14,18,21,24H,2-5,8,13,15H2,1H3
• InChI Key: GANLGRNROBRFHX-UHFFFAOYSA-N
• SMILES: CCCCCCCN1C2=CC=CC=C2N(C1=N)CC(C3=CC=CO3)O

Description

1-(2-furanyl)-2-(3-heptyl-2-imino-1-benzimidazolyl)ethanol is a member of benzimidazoles.

Scientific Research Applications

• Acid-Base Properties and Tautomerism : A study examined the acid-base equilibria of compounds similar to 1-(2-Furanyl)-2-(3-heptyl-2-imino-1-benzimidazolyl)ethanol, highlighting differences in proton-acceptor capacity due to molecular planarity changes and discussing tautomerism in these molecules (Sizova et al., 2002).

• Facile Synthesis and Characterization : Research on the synthesis of novel derivatives, including those similar to the target compound, using efficient catalysts, has been conducted. These compounds have been characterized using various spectroscopic methods (Kalhor et al., 2017).

• Applications in Cancer Treatment and Imaging : Compounds with structural similarities have been investigated for their potential application in cancer treatment through boron-neutron-capture therapy (BNCT) and compound-distribution measurements in vivo by positron-emission tomography (PET) (Santos et al., 2000).

• Hydrogen Bonding and Solvent Effects : A study explored the reaction of organolithium derivatives of heteroaromatics, similar in structure to the compound , with di(1-adamantyl) ketone, providing insights into hydrogen bonding and solvent effects (Lomas et al., 1998).

• Extraction of Alcohols from Water : Research on the extraction of alcohols like ethanol from water using ionic liquids highlights potential applications in industrial processes (Chapeaux et al., 2008).

• Synthesis and Oxidation Properties : The synthesis and oxidation of related compounds have been studied, demonstrating high yield and characterizing the products through spectral analysis (Aiube et al., 2013).

• Fluorescence Turn-On Chromoionophores : Benzimidazole-based Schiff bases, structurally related to the compound , have been explored as pH-responsive chromo- and fluoroionophores for ion-selective optodes, demonstrating novel applications in sensing technologies (Horak et al., 2018).